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Cat. No.: B1369036

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinoline Scaffold and the
Promise of 6,7-Dimethylquinoline-2,3-dicarboxylic
acid
The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of

numerous natural products and synthetic compounds with a broad spectrum of biological

activities.[1] Its derivatives have been extensively investigated and developed as anticancer,

antimicrobial, anti-inflammatory, and antimalarial agents.[1] The dicarboxylic acid

functionalization at the 2 and 3-positions of the quinoline nucleus introduces unique structural

features that can influence the molecule's physicochemical properties, metal-chelating abilities,

and interactions with biological targets.

This technical guide focuses on a specific, yet underexplored, member of this family: 6,7-
Dimethylquinoline-2,3-dicarboxylic acid (CAS Number: 948294-45-9). The introduction of
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methyl groups at the 6 and 7-positions can significantly impact the molecule's lipophilicity,

metabolic stability, and binding affinity to target proteins. This document provides a

comprehensive overview of its synthesis, physicochemical properties, and potential therapeutic

applications, drawing upon established chemical principles and data from structurally related

compounds to offer insights for researchers in drug discovery and development.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 6,7-Dimethylquinoline-2,3-
dicarboxylic acid is crucial for its application in research and development.

Property Value Source

CAS Number 948294-45-9

Molecular Formula C₁₃H₁₁NO₄ [2]

Molecular Weight 245.23 g/mol [2]

Appearance Solid (predicted) -

Solubility

Predicted to be soluble in

organic solvents like DMSO

and methanol.

-

pKa

The presence of two carboxylic

acid groups suggests two

acidic pKa values, likely in the

range of 2-5.

-

Spectroscopic Characterization (Predicted)
While experimental spectroscopic data for this specific compound is not readily available in the

public domain, its structural features allow for the prediction of its key spectral characteristics:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the quinoline ring, two singlets for the methyl groups at the 6 and 7-positions, and

a broad signal for the acidic protons of the carboxylic acids. The chemical shifts of the
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aromatic protons would be influenced by the electron-withdrawing carboxylic acid groups

and the electron-donating methyl groups.

¹³C NMR: The carbon NMR spectrum would display signals for the eleven carbons of the

quinoline ring system, two carbons from the methyl groups, and two carbons from the

carboxyl groups. The chemical shifts of the carbons in the heterocyclic ring would be

deshielded due to the influence of the nitrogen atom and the carboxylic acid substituents.

IR Spectroscopy: The infrared spectrum would be characterized by strong absorption bands

corresponding to the C=O stretching of the carboxylic acid groups (typically around 1700-

1730 cm⁻¹) and a broad O-H stretching band (around 2500-3300 cm⁻¹). Aromatic C-H and

C=C stretching vibrations would also be present.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound (245.23 g/mol ). Fragmentation patterns would likely

involve the loss of CO₂ and other characteristic cleavages of the quinoline ring.

Synthesis of 6,7-Dimethylquinoline-2,3-dicarboxylic
acid
A specific, detailed synthesis protocol for 6,7-Dimethylquinoline-2,3-dicarboxylic acid is not

currently published in peer-reviewed literature. However, based on well-established methods

for quinoline synthesis, a plausible and efficient route can be designed utilizing the Friedländer

Annulation.[3][4] This reaction involves the condensation of an o-aminoaryl aldehyde or ketone

with a compound containing an α-methylene group adjacent to a carbonyl group.[4]

A proposed synthetic pathway is outlined below:
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Starting Materials
Friedländer Annulation

Intermediate Hydrolysis Final Product

4,5-Dimethyl-2-aminobenzaldehyde

Base or Acid Catalyst
(e.g., KOH or p-TsOH)
Solvent (e.g., Ethanol)

Heat

Diethyl oxalacetate

Diethyl 6,7-dimethylquinoline-2,3-dicarboxylate Aqueous Base (e.g., NaOH)
then Acidification (e.g., HCl)

6,7-Dimethylquinoline-2,3-dicarboxylic acid
(CAS: 948294-45-9)

Potential Biological Targets

Potential Therapeutic Applications

6,7-Dimethylquinoline-2,3-dicarboxylic acid

Kinase Inhibition

Structural similarity to
known kinase inhibitors

DNA Gyrase/Topoisomerase Inhibition

Quinoline core is a known
pharmacophore for gyrase inhibitors

Inflammatory Enzyme Modulation
(e.g., COX, LOX)

Dicarboxylic acid moiety may
interact with active sites

Anticancer Antimicrobial Anti-inflammatory

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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